2-Cyclopropoxy-4-methoxy-N-methylaniline

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-methoxy-N-methylaniline
• InChI: InChI=1S/C11H15NO2/c1-12-10-6-5-9(13-2)7-11(10)14-8-3-4-8/h5-8,12H,3-4H2,1-2H3
• InChI Key: VBFFGQPJWKFCIP-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)OC)OC2CC2

Description

2-Cyclopropoxy-4-methoxy-N-methylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 2-position, a methoxy group at the 4-position, and an N-methylamine moiety. The cyclopropoxy group introduces steric and electronic effects distinct from linear alkoxy substituents, while the methoxy group contributes electron-donating properties. Computational studies using density-functional theory (DFT) methods, such as those developed by Becke and others, have been critical in predicting its electronic structure and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-4-methoxy-N-methylaniline typically involves the reaction of 2-methoxy-4-nitroaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The nitro group is then reduced to an amine using a reducing agent such as palladium on carbon (Pd/C) under hydrogen atmosphere .

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-4-methoxy-N-methylaniline follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction control. The product is purified using techniques such as crystallization or chromatography to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-4-methoxy-N-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to convert nitro groups to amines.

Substitution: The compound can undergo nucleophilic substitution reactions where the methoxy or cyclopropoxy groups are replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nucleophiles such as halides, amines, or thiols in the presence of catalysts or under basic conditions.

Major Products Formed

Oxidation: Quinones, oxidized derivatives

Reduction: Amines

Substitution: Substituted aniline derivatives

Scientific Research Applications

2-Cyclopropoxy-4-methoxy-N-methylaniline is used in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: In the study of enzyme interactions and as a probe for biological assays.

Medicine: Potential use in the development of new drugs and therapeutic agents.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-methoxy-N-methylaniline involves its interaction with specific molecular targets such as enzymes or receptors. The compound can act as an inhibitor or activator of certain biochemical pathways, depending on its structure and functional groups. The cyclopropoxy and methoxy groups play a crucial role in modulating the compound’s activity and binding affinity to its targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

4-Methoxy-N-methylaniline (lacking the 2-cyclopropoxy group).

2-Ethoxy-4-methoxy-N-methylaniline (substituting cyclopropoxy with ethoxy).

2-Phenoxy-4-methoxy-N-methylaniline (replacing cyclopropoxy with phenoxy).

Compound	Molecular Weight (g/mol)	Substituents (Position 2/4)	Key Features
2-Cyclopropoxy-4-methoxy-N-methylaniline	~207.3	Cyclopropoxy, Methoxy	High ring strain (cyclopropane), moderate electron-withdrawing effects .
4-Methoxy-N-methylaniline	~151.2	H, Methoxy	Simpler structure; enhanced electron donation from methoxy .
2-Ethoxy-4-methoxy-N-methylaniline	~195.3	Ethoxy, Methoxy	Flexible ethoxy group; lower steric hindrance vs. cyclopropoxy.
2-Phenoxy-4-methoxy-N-methylaniline	~243.3	Phenoxy, Methoxy	Extended conjugation; strong electron-withdrawing effects from aryl group.

Substituent Effects on Reactivity

• Cyclopropoxy vs. Ethoxy/Phenoxy: The cyclopropoxy group imposes significant ring strain (~27 kcal/mol), enhancing reactivity in ring-opening reactions compared to ethoxy or phenoxy analogs . DFT studies suggest its electron-withdrawing nature due to hyperconjugation, contrasting with the electron-donating methoxy group at position 4 .
• Methoxy Group : The 4-methoxy substituent stabilizes the aromatic ring via resonance, as observed in vibrational spectra of similar methoxy-aniline derivatives .

Physicochemical Properties

• Solubility : The cyclopropoxy group reduces solubility in polar solvents compared to 4-Methoxy-N-methylaniline, which is more hydrophilic .
• Thermal Stability: Cyclopropane’s strain lowers thermal stability relative to ethoxy or phenoxy analogs, as predicted by computational thermochemistry .